Cas no 77513-73-6 (1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis-)

• Product Name: 1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis-
• CAS No: 77513-73-6
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 535933
• PubChem ID: 13088887
• Update Time: 2025-04-19

1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis-
• ethyl (1R,8S)-5-oxo-1,2,3,6,7,8-hexahydropyrrolizine-1-carboxylate
• Ethyl (1R,7aS)-5-oxohexahydro-1H-pyrrolizine-1-carboxylate
• 77513-73-6
• DTXSID70517817

• Inchi： 1S/C10H15NO3/c1-2-14-10(13)7-5-6-11-8(7)3-4-9(11)12/h7-8H,2-6H2,1H3/t7-,8+/m1/s1
• InChI Key： QQSXXWGUTHZSBR-SFYZADRCSA-N
• SMILES： O(CC)C([C@@H]1CCN2C(CC[C@H]21)=O)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.6Ų